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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

This guide provides a comprehensive overview of the expected spectroscopic data for 5-
hydroxyisophthalamide, a molecule of interest in materials science and drug development.

Due to the limited availability of published experimental spectra for this specific compound, this

document presents predicted data based on the known spectroscopic characteristics of the

parent molecule, isophthalamide, and the influence of a hydroxyl substituent. The

methodologies for acquiring such data are also detailed to support researchers in their

experimental work.

Predicted Spectroscopic Data
The following tables summarize the predicted key spectroscopic data for 5-
hydroxyisophthalamide. These predictions are derived from the analysis of isophthalamide

and the known effects of a hydroxyl group on an aromatic system.

Table 1: Predicted ¹H NMR (Proton Nuclear Magnetic Resonance) Data

The predicted ¹H NMR spectrum of 5-hydroxyisophthalamide is based on a 400 MHz

spectrometer using DMSO-d₆ as the solvent. Chemical shifts (δ) are reported in parts per
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million (ppm).

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~10.0 (very broad) Singlet 1H Ar-OH

~8.20 Singlet 1H Ar-H (Position 2)

~8.15 (broad) Singlet 2H -CONH₂

~7.65 Doublet 2H Ar-H (Positions 4, 6)

~7.55 (broad) Singlet 2H -CONH₂

Note: The exact chemical shifts of the amide protons (-CONH₂) can vary and may appear as

two separate broad singlets due to hindered rotation around the C-N bond.

Table 2: Predicted ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

The predicted ¹³C NMR spectrum was projected for a 100 MHz spectrometer in DMSO-d₆.

Chemical Shift (ppm) Assignment

~168 C=O (Amide Carbonyl)

~157 Ar-C (C-OH, Position 5)

~135 Ar-C (Quaternary, Positions 1, 3)

~118 Ar-CH (Positions 4, 6)

~115 Ar-CH (Position 2)

Table 3: Predicted IR (Infrared) Spectroscopy Data

The infrared spectrum of 5-hydroxyisophthalamide is expected to show the following

characteristic absorption bands.
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Wavenumber (cm⁻¹) Intensity Assignment

3500-3200 (broad) Strong O-H Stretch (Phenolic)

3400-3100 Strong, Broad N-H Stretch (Amide)

~1660 Strong C=O Stretch (Amide I)

~1620 Medium N-H Bend (Amide II)

~1580 Medium C=C Stretch (Aromatic)

~1450 Medium C=C Stretch (Aromatic)

~1250 Strong C-O Stretch (Phenolic)

Table 4: Predicted MS (Mass Spectrometry) Data

For mass spectrometry, the predicted data is based on electron ionization (EI) showing the

molecular ion and potential major fragments.

m/z Interpretation

180 [M]⁺ (Molecular Ion)

164 [M - NH₂]⁺

163 [M - OH]⁺

136 [M - CONH₂]⁺

121 [M - CONH₂ - NH]⁺

108 [M - 2(CONH₂)]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

2.1 NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 5-hydroxyisophthalamide is dissolved in

about 0.75 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[1] The use of a deuterated

solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[1] The solution is

then transferred to a standard 5 mm NMR tube.[1]

¹H NMR Spectroscopy:

The NMR spectrometer is tuned to the ¹H frequency (e.g., 400 MHz).[1]

The sample is placed in the spectrometer.

Standard acquisition parameters are set, including a sufficient number of scans to achieve

a good signal-to-noise ratio.[1]

The resulting Free Induction Decay (FID) is Fourier transformed to obtain the ¹H NMR

spectrum.[1]

The spectrum is phased and baseline corrected.

Chemical shifts are referenced to the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm).[1]

¹³C NMR Spectroscopy:

The spectrometer is tuned to the ¹³C frequency (e.g., 100 MHz).[1]

A proton-decoupled ¹³C NMR spectrum is acquired to simplify the spectrum by removing

C-H coupling.[1]

A longer acquisition time or a greater number of scans is typically required for ¹³C NMR

due to the low natural abundance of the ¹³C isotope.[1]

The FID is processed similarly to the ¹H spectrum.

Chemical shifts are referenced to the solvent peak of DMSO-d₆ (δ ≈ 39.52 ppm).[1]

2.2 IR Spectroscopy

Sample Preparation (KBr Pellet):
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A small amount of 5-hydroxyisophthalamide (1-2 mg) is ground with approximately 100-

200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine,

uniform powder is obtained.

The mixture is then compressed into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

The KBr pellet is placed in the sample holder of an FTIR spectrometer.

A background spectrum of the empty sample compartment is recorded.

The sample spectrum is then recorded, and the background is automatically subtracted.

The resulting spectrum shows the percentage of transmittance versus wavenumber

(cm⁻¹).

2.3 Mass Spectrometry

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe for solid samples or after being dissolved in a suitable

solvent for liquid injection.

Ionization: Electron Ionization (EI) is a common method for small organic molecules. The

sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization

and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: An electron multiplier or other detector records the abundance of each ion,

generating a mass spectrum.

Visualization of Experimental Workflow
The following diagrams illustrate the general workflow for the spectroscopic analysis and the

logical relationship between the different techniques for structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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